![molecular formula C15H26 B1200906 1H-Cycloprop[e]azulene, decahydro-1,1,4,7-tetramethyl- CAS No. 6790-86-9](/img/structure/B1200906.png)
1H-Cycloprop[e]azulene, decahydro-1,1,4,7-tetramethyl-
Overview
Description
1H-Cycloprop[e]azulene, decahydro-1,1,4,7-tetramethyl- is a natural product found in Rhamnus pallasii and Leonurus japonicus with data available.
Scientific Research Applications
Synthesis and Characterization : Research has focused on synthesizing and characterizing derivatives of 1H-Cycloprop[e]azulene. For example, Oda et al. (1999) synthesized derivatives like 1,1-Ethylene-1H-azulenium ion and characterized them using NMR spectroscopy and X-ray crystallography Oda et al., 1999.
Chemical Properties and Reactions : The chemical properties and reactions of cycloprop[e]azulene derivatives have been a subject of study. For instance, Payne et al. (2016) investigated the strain caused by the fusion of the cyclopropane ring in 1,1-dimethylcycloprop[e]azulene derivatives and its effect on electrophilic aromatic substitution reactions Payne et al., 2016.
Applications in Material Science : Some studies have explored the potential applications of 1H-Cycloprop[e]azulene derivatives in material science. For instance, the synthesis and properties of polycyclic π-conjugated systems containing an azulene unit have been studied for their potential in material science applications Kitamori et al., 1992.
Natural Sources and Identification : The compound has been identified in natural sources like the longan fruit, as found by Chen et al. (2010), who used gas chromatography-mass spectrometry for the determination of volatile compounds in longan arillus, epicarpium, and seeds Chen et al., 2010.
Properties
IUPAC Name |
1,1,4,7-tetramethyl-1a,2,3,4,4a,5,6,7,7a,7b-decahydrocyclopropa[e]azulene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26/c1-9-6-8-12-14(15(12,3)4)13-10(2)5-7-11(9)13/h9-14H,5-8H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIDUJXXQMGYOIN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2C(C2(C)C)C3C1CCC3C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80334330, DTXSID60880789 | |
Record name | 1H-Cycloprop[e]azulene, decahydro-1,1,4,7-tetramethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80334330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1h-cycloprop[e]azulene, decahydro-1,1,4,7-tetramethyl-, [1ar-(1a.alpha.,4.beta.,4a.beta.,7.beta.,7a.beta.,7b.alpha.)]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60880789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6790-86-9, 28580-43-0 | |
Record name | 1H-Cycloprop[e]azulene, decahydro-1,1,4,7-tetramethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80334330 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1h-cycloprop[e]azulene, decahydro-1,1,4,7-tetramethyl-, [1ar-(1a.alpha.,4.beta.,4a.beta.,7.beta.,7a.beta.,7b.alpha.)]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60880789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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